Cas no 32214-77-0 (3,4,5-Trimethoxybenzyl glucosinolate)

• Product Name: 3,4,5-Trimethoxybenzyl glucosinolate
• CAS No: 32214-77-0
• MF: C₁₇H₂₅NO₁₂S₂
• MW: 499.509903669357
• CID: 2020350
• Update Time: 2025-04-21

3,4,5-Trimethoxybenzyl glucosinolate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxybenzyl glucosinolate

• Inchi： 1S/C17H25NO12S2/c1-26-9-4-8(5-10(27-2)16(9)28-3)6-12(18-30-32(23,24)25)31-17-15(22)14(21)13(20)11(7-19)29-17/h4-5,11,13-15,17,19-22H,6-7H2,1-3H3,(H,23,24,25)/b18-12+
• InChI Key： MFHPGRSZZURBST-LDADJPATSA-N
• SMILES： COC1C(OC)=C(OC)C=C(C/C(=N\OS(=O)(=O)O)/SC2C(O)C(O)C(O)C(CO)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• XLogP3: -1.755

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides